Cas no 1505931-33-8 (3-Isoxazolecarboxylic acid, 4-methoxy-)

• Product Name: 3-Isoxazolecarboxylic acid, 4-methoxy-
• CAS No: 1505931-33-8
• MF: C₅H₅NO₄
• MW: 143.097501516342
• CID: 6531268
• PubChem ID: 83668019
• Update Time: 2026-03-11

3-Isoxazolecarboxylic acid, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 4-methoxy-
• 4-Methoxyisoxazole-3-carboxylic acid
• 1505931-33-8
• 4-methoxy-1,2-oxazole-3-carboxylic acid
• EN300-7008260
• DB-426663
• G74225
• 4-Methoxy-3-isoxazolecarboxylic acid
• SCHEMBL23990471

• Inchi： 1S/C5H5NO4/c1-9-3-2-10-6-4(3)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： LWHSJNMPSLHWOX-UHFFFAOYSA-N
• SMILES： O1C=C(OC)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 143.02185764g/mol
• Monoisotopic Mass: 143.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 328.1±22.0 °C(Predicted)
• pka: 3.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers